Cas no 16021-12-8 (Butanoic acid,2-(1,1-dimethylethyl)-2,3,3-trimethyl-)

• Product Name: Butanoic acid,2-(1,1-dimethylethyl)-2,3,3-trimethyl-
• CAS No: 16021-12-8
• MF: C₁₁H₂₂O₂
• MW: 186.291183948517
• CID: 223485
• PubChem ID: 299480
• Update Time: 2025-04-19

Butanoic acid,2-(1,1-dimethylethyl)-2,3,3-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-(1,1-dimethylethyl)-2,3,3-trimethyl-
• 2-tert-butyl-2,3,3-trimethylbutanoic acid
• 2.2.3.4.4-Pentamethyl-pentan-carbonsaeure-(3)
• 2-tert-Butyl-2,3,3-trimethyl-buttersaeure
• 2-tert-butyl-2,3,3-trimethyl-butyric acid
• AC1L6UOP
• acide trimethyl-2,3,3 t-butyl-2 butyrique
• Methyl-di-tert.-butyl-essigsaeure
• NSC172553
• DTXSID70305897
• SCHEMBL847022
• 16021-12-8
• NSC-172553

• Inchi： 1S/C11H22O2/c1-9(2,3)11(7,8(12)13)10(4,5)6/h1-7H3,(H,12,13)
• InChI Key： LVAGKFXWQHOSOQ-UHFFFAOYSA-N
• SMILES： OC(C(C)(C(C)(C)C)C(C)(C)C)=O

Computed Properties

• Exact Mass: 186.16206
• Monoisotopic Mass: 186.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3
• LogP: 3.16950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids